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Compound of Interest

Compound Name: Methoxy-X04

Cat. No.: B1676419

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxy-X04 is a fluorescent dye that readily crosses the blood-brain barrier and possesses a
high binding affinity for 3-sheet structures, making it an invaluable tool for the detection and
guantification of amyloid-f3 (AB) plaques, neurofibrillary tangles, and cerebrovascular amyloid.
[1][2][3][4] Its utility spans both in vitro staining of postmortem tissue and in vivo imaging in
animal models of Alzheimer's disease and other amyloid-related pathologies. This document
provides detailed protocols for the preparation of Methoxy-X04 stock and working solutions for
various research applications.

Quantitative Data Summary

For ease of reference and experimental planning, the key quantitative data for Methoxy-X04
are summarized in the table below.
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Property Value Solvents Notes
Batch specific
Molecular Weight 344.4 g/mol - molecular weights
may vary.
Excitation Maximum Can be imaged with a
370 nm - )
(Aex) DAPI filter set.
Emission Maximum
452 nm -
(Aem)
In Vitro Binding Affinity o
) 26.8 nM - For AB fibrils.
(Ki)
- ~100 mM (34.44
Solubility DMSO
mg/mL)
~20 mM (6.88 mg/mL)  Ethanol
~5 mg/mL Ethanol
Dimethyl formamide
~30 mg/mL
(DMF)
Sparingly soluble Aqueous buffers
1:2 solution of
~0.33 mg/mL

DMSO:PBS (pH 7.2)

Storage (Solid)

+4°C

- Protect from light.

Storage (Stock

Solution)

-20°C forupto 1
month

DMSO or other

) Protect from light.
organic solvents

-80°C forup to 6

months

DMSO or other

organic solvents

Protect from light.

Experimental Protocols

Safety Precautions: Always handle Methoxy-X04 in a chemical fume hood. Wear appropriate
personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and
a lab coat. Avoid inhalation of dust and contact with skin and eyes.
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Protocol 1: Preparation of Methoxy-X04 Stock Solution
in DMSO

This protocol describes the preparation of a high-concentration stock solution in DMSO, which
is suitable for long-term storage and dilution into various working solutions.

Materials:

Methoxy-X04 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes or amber vials

Vortex mixer

Sonicator (optional)
Procedure:
o Weigh the desired amount of Methoxy-X04 powder in a suitable container.

¢ Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10
mM stock solution, add 290.36 pL of DMSO per 1 mg of Methoxy-X04, assuming a
molecular weight of 344.4 g/mol ).

» Vortex the solution until the Methoxy-X04 is completely dissolved. Sonication can be used to
aid dissolution if precipitation occurs.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for up to one month or -80°C for up to six months, protected from
light.

Protocol 2: Preparation of Working Solution for In Vitro
Tissue Staining
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This working solution is suitable for staining amyloid plaques in fixed tissue sections.

Materials:

Methoxy-X04 stock solution (from Protocol 1)

Phosphate-buffered saline (PBS), pH 7.4

Ethanol

Distilled water

0.1 N Sodium hydroxide (NaOH)

Procedure:

Prepare a 100 uM working solution of Methoxy-X04 in a solution of 40% ethanol and 60%
distilled water.

e Adjust the pH of the working solution to 10 with 0.1 N NaOH.

o Deparaffinize and rehydrate tissue sections as per standard histological protocols.
 Incubate the sections in the Methoxy-X04 working solution for 10 minutes.
 Briefly rinse the sections in tap water.

 Differentiate the sections in 0.2% NaOH in 80% ethanol for 2 minutes.

» Rinse the sections in tap water for 10 minutes before coverslipping.

Protocol 3: Preparation of Working Solution for In Vivo
Administration (Intraperitoneal Injection)

This protocol details the preparation of a Methoxy-X04 solution for intraperitoneal (i.p.)
injection in animal models, commonly used for in vivo imaging of amyloid plaques.

Materials:
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Methoxy-X04 powder

DMSO

Propylene glycol

Phosphate-buffered saline (PBS), pH 7.4

Procedure:

Prepare a 5 mg/mL solution of Methoxy-X04.
o The final solvent composition should be 10% DMSO, 45% propylene glycol, and 45% PBS.

e Under a fume hood, dissolve the weighed Methoxy-X04 powder in DMSO first, stirring until
a clear solution is obtained.

o Sequentially add the propylene glycol and then the PBS, stirring with each addition.
» The final solution may appear as a yellowish-green emulsion.
e This solution can be stored at 4°C for up to two months.

o Atypical dosage for intraperitoneal injection in mice is 10 mg/kg of body weight,
administered 24 hours prior to imaging.

Visualizations
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Caption: Workflow for preparing Methoxy-X04 stock solution.
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Solution Preparation
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Animal Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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